4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(4-fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H23FN2O4/c1-2-9-20-10-7-18(8-11-20)21(15(12-25-18)17(23)24)16(22)13-3-5-14(19)6-4-13/h3-6,15H,2,7-12H2,1H3,(H,23,24)
• InChI Key: BQLFSKJHOVLHSE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H23FN2O4
• Molecular Weight: 350.4 g/mol

Description

4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as FBP-ODD, is a novel spirocyclic compound with potential applications in drug discovery and development. It belongs to the class of compounds known as spirocyclic carboxylic acids, which are characterized by a fused ring system with a spirocyclic structure. FBP-ODD has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been used as a reagent in chemical synthesis.

Scientific Research Applications

4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been studied extensively for its potential applications in drug discovery and development. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties, making it a potential candidate for the treatment of various diseases. In addition, it has been studied for its potential use as a reagent in chemical synthesis. Furthermore, this compound has been found to possess a wide range of biological activities, including anti-oxidant, anti-viral, and anti-fungal properties.

Mechanism of Action

The exact mechanism of action of 4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is still unknown. However, it is believed that the compound binds to and inhibits enzymes involved in the synthesis of inflammatory mediators, such as prostaglandins and leukotrienes. In addition, this compound has been found to inhibit the activity of certain enzymes involved in the synthesis of proteins and lipids. Furthermore, this compound has been found to interfere with the binding of certain cytokines to their receptors, thus inhibiting their activity.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. In addition, it has been found to possess anti-oxidant, anti-viral, and anti-fungal properties. Furthermore, this compound has been found to possess anti-allergic, anti-angiogenic, and anti-oxidative properties.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in laboratory experiments has a number of advantages and limitations. The main advantage of using this compound is that it is relatively non-toxic and has a wide range of biological activities. In addition, the compound is relatively inexpensive and can be easily synthesized in the laboratory. However, the compound has a relatively low solubility in water, making it difficult to use in certain laboratory experiments. Furthermore, the compound has a short shelf-life, making it difficult to store for long periods of time.

Future Directions

Given the wide range of biological activities of 4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, there are a number of potential future directions. These include the development of new drug candidates based on the compound, the exploration of its potential use in combination therapies, and the investigation of its potential use as a reagent in chemical synthesis. In addition, further research is needed to explore the compound’s potential use in the treatment of various diseases, such as cancer and inflammatory diseases. Furthermore, further research is needed to explore the compound’s potential use in the development of new drugs for the treatment of neurological disorders. Finally, further research is needed to explore the compound’s potential use in the development of new drugs for the treatment of infectious diseases.

Synthesis Methods

The synthesis of 4-(4-Fluorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be achieved through a series of chemical reactions starting with the reaction of 4-fluorobenzaldehyde and 8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (PODD). This reaction is carried out in the presence of a base, such as sodium hydroxide, and yields the desired product, this compound. The reaction can also be carried out in the presence of an acid, such as hydrochloric acid, to yield the desired product. In addition, the reaction can also be carried out in the presence of a catalyst, such as palladium chloride, to accelerate the reaction.